1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline

• Molecular Formula: C14H14IN3O
• Molecular Weight: 367.18 g/mol
• IUPAC Name: (4-iodo-1-methylpyrazol-3-yl)-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C14H14IN3O/c1-9-7-10-5-3-4-6-12(10)18(9)14(19)13-11(15)8-17(2)16-13/h3-6,8-9H,7H2,1-2H3
• InChI Key: LIZWLNAKXOVBFQ-UHFFFAOYSA-N
• SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=NN(C=C3I)C

Description

1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline, also known as IMI-1, is a novel indoline-based compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline is not fully understood, but it is believed to interact with cellular proteins and enzymes, leading to changes in cellular signaling pathways. 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline has been shown to have various biochemical and physiological effects. It has been shown to induce DNA damage and inhibit DNA repair mechanisms. 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline has also been shown to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C. Additionally, 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity, making it a safe compound to use in experiments. However, one limitation of 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline. One area of research could focus on the development of 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline as a potential anticancer agent. Further studies could also investigate the potential use of 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline in the development of biosensors for the detection of environmental pollutants. Additionally, future research could focus on understanding the mechanism of action of 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline and its potential interactions with cellular proteins and enzymes.

Synthesis Methods

The synthesis of 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline involves the reaction of 1-methylindoline with 4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline. This method has been optimized to produce high yields of 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline with good purity.

Scientific Research Applications

1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline has been widely used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of metal ions and as a potential anticancer agent. 1-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-2-methylindoline has also been used in the development of biosensors for the detection of environmental pollutants.